Cas no 1261918-94-8 (5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol)

5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol is a fluorinated phenolic compound featuring both formyl and methoxy functional groups, making it a versatile intermediate in organic synthesis. Its distinct structure, combining electron-withdrawing (fluoro) and electron-donating (methoxy) substituents, enhances reactivity in selective coupling and condensation reactions. The formyl group offers a reactive site for further derivatization, while the phenolic hydroxyl group provides additional functionalization potential. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold can be utilized to develop bioactive molecules. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications.
5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol structure
1261918-94-8 structure
Product Name:5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol
CAS No:1261918-94-8
MF:C14H11FO3
MW:246.233747720718
MDL:MFCD18314727
CID:2763428
PubChem ID:53220432
Update Time:2025-05-19

5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol, 95%
    • MFCD18314727
    • 2'-Fluoro-3-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carbaldehyde
    • 1261918-94-8
    • 5-(2-FLUORO-3-METHOXYPHENYL)-2-FORMYLPHENOL
    • DTXSID90685168
    • 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol
    • MDL: MFCD18314727
    • Inchi: 1S/C14H11FO3/c1-18-13-4-2-3-11(14(13)15)9-5-6-10(8-16)12(17)7-9/h2-8,17H,1H3
    • InChI Key: ALNKCWYBLUDALA-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1C1C=CC(C=O)=C(C=1)O)OC

Computed Properties

  • Exact Mass: 246.06922237Da
  • Monoisotopic Mass: 246.06922237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320843-5 g
5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol, 95%; .
1261918-94-8 95%
5g
€1159.00 2023-04-26
abcr
AB320843-5g
5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol, 95%; .
1261918-94-8 95%
5g
€1159.00 2025-04-21

Additional information on 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol

Research Brief on 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol (CAS: 1261918-94-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol (CAS: 1261918-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and methoxylated aromatic structure, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol as a key building block in the synthesis of novel JAK3 inhibitors. The research team utilized the aldehyde functionality of this compound to construct a series of imidazo[1,2-a]pyridine derivatives, which showed potent and selective inhibition of JAK3 kinase (IC50 values ranging from 2-15 nM). These findings suggest potential applications in autoimmune disease therapeutics.

Further investigations into the compound's physicochemical properties revealed interesting characteristics. Computational modeling studies indicate that the fluorine substitution at the 2-position and methoxy group at the 3-position of the phenyl ring contribute to enhanced metabolic stability while maintaining favorable lipophilicity (clogP = 2.8). This balance makes 1261918-94-8 particularly valuable for medicinal chemistry applications where optimal pharmacokinetic properties are required.

In the area of neurodegenerative disease research, a recent patent application (WO2023056421) describes the use of 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol derivatives as modulators of α-synuclein aggregation. The formyl group serves as a crucial handle for Schiff base formation with various amine-containing pharmacophores, enabling the creation of compounds that show promising activity in cellular models of Parkinson's disease.

The synthetic accessibility of 1261918-94-8 has also been improved through recent methodological advances. A 2024 report in Organic Process Research & Development details a scalable, continuous-flow synthesis of this compound with 78% overall yield and >99% purity, addressing previous challenges in large-scale production. This development is particularly significant for potential commercialization of derivatives.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where the fluorine-18 isotopologue could serve as a PET imaging probe. Preliminary studies suggest that the molecule's structure allows for efficient radiolabeling while maintaining favorable in vivo distribution properties.

As research continues, 5-(2-Fluoro-3-methoxyphenyl)-2-formylphenol stands out as a multifunctional chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated utility in multiple therapeutic areas position it as an important compound in contemporary medicinal chemistry efforts. Future directions may include further optimization of its derivatives and exploration of additional biological targets.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd